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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper maintenance

and cleaning of the YSI EXO2 multiparameter sonde. Adherence to these best practices will

ensure the collection of high-quality, accurate data, and extend the lifespan of the instrument.

Introduction
The YSI EXO2 sonde is a versatile instrument for in-situ water quality monitoring.[1] To ensure

the accuracy and reliability of the data, a consistent and thorough maintenance and cleaning

schedule is crucial. This document outlines preventative measures, routine cleaning

procedures, and protocols for addressing heavy biofouling.

General Maintenance and Inspection
Regular inspection of the EXO2 sonde is the first line of defense against data degradation and

equipment damage. A routine check should be performed before and after each deployment.

Key Inspection Points:

Sonde Body and Cables: Visually inspect for any signs of damage, such as cracks, deep

scratches, or cable fraying.

Sensor Connectors: Examine the wet-mate connectors for debris or corrosion. Ensure they

are properly lubricated with Krytox grease.[2]
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O-rings: Inspect O-rings on sensors and battery compartments for any signs of degradation,

stretching, or pinching.[2] Replace if any damage is observed.

Central Wiper: Check the central wiper brush for frayed or bent bristles. Clean any

accumulated sediment from the brush.[2]

Sensor Faces: Look for any visible fouling, scratches, or damage to the sensor surfaces.

Data Presentation: Maintenance and Anti-Fouling
Recommended Maintenance Frequency
The optimal frequency for cleaning and calibration is site-dependent.[2] High-fouling

environments, such as warm, nutrient-rich waters, will require more frequent maintenance than

pristine, cold-water streams.[2]

Water Body Type Fouling Potential
Recommended Cleaning &
Calibration Check
Frequency

Pristine Mountain Streams Low Quarterly

Oligotrophic Lakes Low to Moderate Every 1-2 months

Rivers and Reservoirs Moderate Monthly

Estuaries and Coastal Waters High Bi-weekly to Monthly

Eutrophic or Polluted Waters Very High Weekly to Bi-weekly

This table provides general guidelines. It is recommended to initially check the sonde weekly or

bi-weekly to determine the specific fouling rate of your deployment site.[2]

Effectiveness of Anti-Fouling Methods
A study comparing different anti-fouling methods on multi-parameter probes over a ten-month

period yielded the following results for extending the reliable deployment time of conductivity

and dissolved oxygen sensors.[3]
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Anti-Fouling
Method

Additional
Reliable Days
(Conductivity)

Percentage
Increase
(Conductivity)

Additional
Reliable Days
(Dissolved
Oxygen)

Percentage
Increase
(Dissolved
Oxygen)

Copper Guards Up to 29 days 48% Up to 23 days 38%

Water Jets 26 days 43% 29 days 48%

Copper Powder

Paint Mix
37 days 61% 60 days 100%

Data adapted from a study on multi-parameter probes, providing a comparative look at anti-

fouling strategy effectiveness.[3]

Experimental Protocols
Protocol for Routine Cleaning
Objective: To remove light fouling (e.g., slime, soft sediment) from the EXO2 sonde and

sensors after deployment.

Materials:

Clean water (tap or deionized)

Mild, phosphate-free dishwashing liquid

Soft-bristled brush (included in sonde maintenance kit)

Lint-free cloths or sponges

Krytox grease

Isopropyl alcohol

Procedure:

Initial Rinse: Thoroughly rinse the entire sonde with clean water to remove any loose debris.
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Disassembly: Carefully remove the sensor guard and each individual sensor from the sonde

bulkhead.

Sonde Body and Guard Cleaning:

Prepare a solution of clean water and a few drops of mild dishwashing liquid.

Use a soft cloth or sponge to wash the sonde body and sensor guard.

For hard-to-reach areas, use a soft-bristled brush.

Rinse thoroughly with clean water to remove all soap residue.

Sensor Cleaning:

General: Gently wipe the sensor bodies with the mild soap solution and a soft cloth.

Conductivity/Temperature Sensor: Use the small brush provided in the maintenance kit to

clean the channels of the sensor.[4]

Optical Sensors (Turbidity, fDOM, Total Algae): The faces of these sensors are made of

sapphire and are very durable.[4] Clean the optical surfaces with a lint-free cloth and the

soap solution. A clean, wet Scotch-Brite pad can be used gently on these surfaces if

necessary.[4] Do not use abrasive materials on other sensor types.

pH/ORP and ISE Sensors: Gently clean the sensor body. Avoid scrubbing the sensing

elements.

Rinse all sensors thoroughly with clean water.

Connector Maintenance:

Inspect the wet-mate connectors on the sonde and sensors.

If old grease and debris are present, clean the connectors with isopropyl alcohol and a lint-

free cloth, allowing the alcohol to dry completely.[2]
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Apply a thin, fresh coat of Krytox grease to the rubber portion of the connectors using your

finger.[2]

Reassembly and Final Inspection:

Inspect the O-rings on each sensor before reinstallation. If they appear stretched or

damaged, replace them.

Carefully reinstall each sensor into the sonde bulkhead.

Reattach the sensor guard.

Perform a final visual inspection of the assembled sonde.

Protocol for Heavy Biofouling Removal
Objective: To remove heavy and stubborn biofouling, such as barnacles, mussels, and thick

algal growth.

Materials:

White vinegar

Plastic scrub brush or plastic scraper

Mild, phosphate-free dishwashing liquid

Clean water

Personal Protective Equipment (gloves, safety glasses)

Procedure:

Initial Removal: Use a plastic scraper to gently remove as much of the heavy fouling (e.g.,

barnacles) as possible from the sonde body and guard.[5] Be careful not to gouge the plastic

or metal surfaces.

Vinegar Soak:
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Prepare a 1:1 solution of white vinegar and clean water.[5]

Soak the sonde guard and, if necessary, the entire sonde body in the vinegar solution for

10-15 minutes.[5] For the sonde body, ensure the connectors are sealed with sensors or

port plugs.

Scrubbing and Cleaning:

After soaking, use a plastic scrub brush to remove the remaining biofouling.[5][6]

Wash the sonde and components with a mild dishwashing liquid solution to remove any

residual vinegar and fouling.

Thorough Rinsing: Rinse all components thoroughly with clean water to remove all traces of

vinegar and soap.

Sensor and Connector Maintenance: Follow steps 4 and 5 from the "Protocol for Routine

Cleaning" to ensure sensors and connectors are clean and properly lubricated.

Reassembly: Reassemble the sonde as described in the routine cleaning protocol.

Protocol for O-ring Inspection and Replacement
Objective: To ensure the integrity of the waterproof seals on the EXO2 sonde.

Materials:

Replacement O-ring kit (YSI part #599681 for EXO2)[5]

Krytox grease

Lint-free cloth

Procedure:

Exposure: Carefully remove the component with the O-ring to be inspected (e.g., sensor,

battery cap).

Visual Inspection:
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Thoroughly inspect the O-ring for any signs of cracking, stretching, pinching, or foreign

debris.[2]

Also inspect the sealing surface on the sonde for any scratches or debris that could

compromise the seal.

Cleaning:

Remove the O-ring.

Clean the O-ring and the groove it sits in with a lint-free cloth.

Replacement: If the O-ring shows any signs of damage or wear, it should be replaced

immediately.[2]

Lubrication: Apply a small amount of Krytox grease to the new or cleaned O-ring with your

finger, ensuring a thin, even coat.

Reinstallation: Carefully place the O-ring back into its groove, ensuring it is seated correctly

and not twisted. Reinstall the component.
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Caption: General EXO2 Sonde Maintenance Workflow.
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Caption: Decision Tree for EXO2 Cleaning Protocol Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/337015237_Comparing_methods_to_improve_reliable_sensor_deployment_time_in_continuous_water_quality_monitoring
https://www.youtube.com/watch?v=CtFc-OXk-ns
https://www.ysi.com/file%20library/documents/manuals/exo-user-manual-web.pdf
https://striresearch.si.edu/physical-monitoring/wp-content/uploads/sites/148/2024/09/YSI-Exo-2-Sonde-Manual.pdf
https://www.benchchem.com/product/b10854574#best-practices-for-exo2-sonde-maintenance-and-cleaning
https://www.benchchem.com/product/b10854574#best-practices-for-exo2-sonde-maintenance-and-cleaning
https://www.benchchem.com/product/b10854574#best-practices-for-exo2-sonde-maintenance-and-cleaning
https://www.benchchem.com/product/b10854574#best-practices-for-exo2-sonde-maintenance-and-cleaning
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

